Cas no 1806963-74-5 (5-Amino-4-bromopicolinonitrile)

• Product Name: 5-Amino-4-bromopicolinonitrile
• CAS No: 1806963-74-5
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• CID: 4803609
• Update Time: 2025-05-21

5-Amino-4-bromopicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-bromopicolinonitrile

• Inchi： 1S/C6H4BrN3/c7-5-1-4(2-8)10-3-6(5)9/h1,3H,9H2
• InChI Key： YBNVKSZCOKKYRH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)N=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-4-bromopicolinonitrile

Introduction to 5-Amino-4-bromopicolinonitrile (CAS No. 1806963-74-5)

5-Amino-4-bromopicolinonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1806963-74-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of picolinonitrile derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of both amino and bromine substituents in its molecular structure endows it with unique reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The structural framework of 5-Amino-4-bromopicolinonitrile consists of a pyridine core substituted at the 4-position with a bromine atom and at the 5-position with an amino group. The nitrile group at the 2-position further enhances its chemical versatility, allowing for various functionalization strategies. This molecular architecture positions it as a key building block for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of picolinonitrile derivatives due to their potential to interact with biological targets in multiple ways. The amino group can participate in hydrogen bonding interactions, while the bromine atom can serve as a handle for further chemical modifications, such as cross-coupling reactions. These features make 5-Amino-4-bromopicolinonitrile an attractive scaffold for designing molecules with specific biological activities.

One of the most compelling aspects of 5-Amino-4-bromopicolinonitrile is its utility in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have shown that derivatives of picolinonitrile can exhibit inhibitory effects on enzymes involved in cancer metabolism and inflammation. The brominated derivative, in particular, has been investigated for its potential to disrupt key signaling pathways that are aberrantly activated in tumor cells. This has led to its incorporation into several research programs aimed at developing next-generation anticancer agents.

The nitrile group in 5-Amino-4-bromopicolinonitrile also plays a crucial role in its reactivity. Nitriles are well-known for their ability to undergo hydrolysis to form carboxylic acids or reduction to form amides, depending on the reaction conditions. This flexibility allows chemists to tailor the properties of derived compounds by modifying the nitrile group or utilizing it as a precursor for other functional groups. Such adaptability is particularly valuable in drug discovery, where precise control over molecular structure is essential for achieving desired pharmacological outcomes.

Recent advancements in synthetic methodologies have further enhanced the utility of 5-Amino-4-bromopicolinonitrile as a starting material. For example, palladium-catalyzed cross-coupling reactions have enabled the introduction of diverse substituents at specific positions of the pyridine ring, expanding the chemical space available for medicinal chemists. These techniques have been leveraged to generate libraries of picolinonitrile derivatives for high-throughput screening, facilitating the identification of lead compounds with promising biological activity.

The pharmacokinetic properties of 5-Amino-4-bromopicolinonitrile and its derivatives are also subjects of active investigation. Researchers are exploring how structural modifications can influence absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical factors determining drug efficacy and safety. By optimizing these properties, scientists aim to develop compounds that exhibit improved bioavailability and reduced toxicity.

In addition to its applications in oncology, 5-Amino-4-bromopicolinonitrile has shown potential in other therapeutic areas. For instance, it has been explored as a precursor for designing molecules targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of picolinonitrile derivatives to modulate neurotransmitter systems makes them attractive candidates for developing treatments that can alleviate symptoms associated with these conditions.

The synthesis of 5-Amino-4-bromopicolinonitrile itself is another area where innovation continues to thrive. Researchers have developed efficient synthetic routes that minimize waste and maximize yield, aligning with green chemistry principles. These methods often involve catalytic processes that reduce reliance on harsh reagents and hazardous solvents, making them more sustainable and environmentally friendly.

As our understanding of biological systems grows more sophisticated, so does our appreciation for the complexity inherent in drug design. Compounds like 5-Amino-4-bromopicolinonitrile serve as indispensable tools for dissecting these systems and identifying new therapeutic opportunities. The ongoing research into its pharmacological properties underscores its significance as a versatile intermediate with far-reaching implications in medicine.

In conclusion,5-Amino-4-bromopicolinonitrile (CAS No. 1806963-74-5) represents a fascinating compound with substantial potential in pharmaceutical research and development. Its unique structural features enable diverse applications across multiple therapeutic areas, while ongoing advancements in synthetic chemistry continue to unlock new possibilities for its use. As scientists delve deeper into its properties and applications,5-Amino-4-bromopicolinonitrile is poised to remain at the forefront of medicinal chemistry innovation.